Filipin complex
Filipin complex
Filipin complex is a neutral polyene originally isolated from S. filipinensis with antifungal activity. Filipin complex acts by binding cell membrane sterols, disrupting membrane integrity.inhibits mitochondrial respiration. It inhibits cell growth as well as mitochondrial terminal electron transport in S. cerevisiae when used at a concentration of 135 µg/ml. Filipin complex binds to various sterols, particularly 24α-methyl cholesterol, 24α-ethyl cholesterol, and cholesterol, in aqueous solutions and in fungal cell membranes when used at a concentration of 50 µg/ml, inducing membrane pit formation and leakage of cell contents. It both inhibits prion protein (PrP) endocytosis and causes the release of PrP from the plasma membrane. It is a fluorescent compound that has been used to label sterols within biological structures for imaging. Filipin complex displays excitation/emission maxima of 338/480 nm, respectively.
Brand Name:
Vulcanchem
CAS No.:
11078-21-0
VCID:
VC0038120
InChI:
InChI=1S/C35H58O11/c1-4-5-11-16-31(42)34-33(44)22-29(40)20-27(38)18-25(36)17-26(37)19-28(39)21-32(43)23(2)14-12-9-7-6-8-10-13-15-30(41)24(3)46-35(34)45/h6-10,12-15,24-34,36-44H,4-5,11,16-22H2,1-3H3/b7-6+,10-8+,12-9+,15-13+,23-14+/t24-,25+,26-,27+,28-,29+,30+,31-,32+,33+,34-/m1/s1
SMILES:
CCCCCC(C1C(CC(CC(CC(CC(CC(CC(C(=CC=CC=CC=CC=CC(C(OC1=O)C)O)C)O)O)O)O)O)O)O)O
Molecular Formula:
C35H58O11
Molecular Weight:
654.8 g/mol
Filipin complex
CAS No.: 11078-21-0
Main Products
VCID: VC0038120
Molecular Formula: C35H58O11
Molecular Weight: 654.8 g/mol
CAS No. | 11078-21-0 |
---|---|
Product Name | Filipin complex |
Molecular Formula | C35H58O11 |
Molecular Weight | 654.8 g/mol |
IUPAC Name | (3R,4S,6S,8S,10R,12R,14R,16S,17E,19E,21E,23E,25E,27S,28R)-4,6,8,10,12,14,16,27-octahydroxy-3-[(1R)-1-hydroxyhexyl]-17,28-dimethyl-1-oxacyclooctacosa-17,19,21,23,25-pentaen-2-one |
Standard InChI | InChI=1S/C35H58O11/c1-4-5-11-16-31(42)34-33(44)22-29(40)20-27(38)18-25(36)17-26(37)19-28(39)21-32(43)23(2)14-12-9-7-6-8-10-13-15-30(41)24(3)46-35(34)45/h6-10,12-15,24-34,36-44H,4-5,11,16-22H2,1-3H3/b7-6+,10-8+,12-9+,15-13+,23-14+/t24-,25+,26-,27+,28-,29+,30+,31-,32+,33+,34-/m1/s1 |
Standard InChIKey | IMQSIXYSKPIGPD-YQRUMEKGSA-N |
Isomeric SMILES | CCCCC[C@H]([C@@H]1[C@H](C[C@H](C[C@H](C[C@H](C[C@H](C[C@H](C[C@@H](/C(=C/C=C/C=C/C=C/C=C/[C@@H]([C@H](OC1=O)C)O)/C)O)O)O)O)O)O)O)O |
SMILES | CCCCCC(C1C(CC(CC(CC(CC(CC(CC(C(=CC=CC=CC=CC=CC(C(OC1=O)C)O)C)O)O)O)O)O)O)O)O |
Canonical SMILES | CCCCCC(C1C(CC(CC(CC(CC(CC(CC(C(=CC=CC=CC=CC=CC(C(OC1=O)C)O)C)O)O)O)O)O)O)O)O |
Appearance | Yellow solid |
Description | Filipin complex is a neutral polyene originally isolated from S. filipinensis with antifungal activity. Filipin complex acts by binding cell membrane sterols, disrupting membrane integrity.inhibits mitochondrial respiration. It inhibits cell growth as well as mitochondrial terminal electron transport in S. cerevisiae when used at a concentration of 135 µg/ml. Filipin complex binds to various sterols, particularly 24α-methyl cholesterol, 24α-ethyl cholesterol, and cholesterol, in aqueous solutions and in fungal cell membranes when used at a concentration of 50 µg/ml, inducing membrane pit formation and leakage of cell contents. It both inhibits prion protein (PrP) endocytosis and causes the release of PrP from the plasma membrane. It is a fluorescent compound that has been used to label sterols within biological structures for imaging. Filipin complex displays excitation/emission maxima of 338/480 nm, respectively. |
Synonyms | 14-deoxylagosin;filimirasin;filmirisin;FILIPIN;FILIPIN COMPLEX;filipin complex from streptomyces filipinensis;FILIPIN COMPLEX FROM STREPTOMYCES & |
Reference | 1. Kitajima, Y., Sekiya, T., and Nozawa, Y. Freeze-fracture ultrastructural alterations induced by filipin, pimaricin, nystatin and amphotericin B in the plasmia membranes of Epidermophyton, Saccharomyces and red complex-induced membrane lesions. Biochim Biophys. Acta. 455(2), 452-465 (1976). 2. Castanho, M.A., Coutinho, A., and Prieto, M.J. Absorption and fluorescence spectra of polyene antibiotics in the presence of cholesterol. J. Biol. Chem. 267(1), 204-209 (1992). 3. Bridgman, P.C., and Nakajima, Y. Distribution of filipin-sterol complexes on cultured muscle cells: Cell-substratum contact areas associated with acetylcholine receptor clusters. J. Cell Biol. 96(2), 363-372 (1983). |
PubChem Compound | 6433194 |
Last Modified | Nov 11 2021 |
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